Cas no 14564-35-3 (Dicarbonyldichlorobis(triphenylphosphine)ruthenium(II))

• Product Name: Dicarbonyldichlorobis(triphenylphosphine)ruthenium(II)
• CAS No: 14564-35-3
• MF: C₃₈H₃₀Cl₂O₂P₂Ru
• MW: 752.567129611969
• MDL: MFCD00009594
• CID: 49859
• PubChem ID: 57647345
• Update Time: 2025-05-20

Dicarbonyldichlorobis(triphenylphosphine)ruthenium(II) Chemical and Physical Properties

Names and Identifiers

• Dichlorocarbonylbis(triphenylphosphine)ruthenium (II)
• Dichlorodicarbonylbis(triphenylphosphine)ruthenium(II)
• Bis(triphenylphosphine)ruthenium(II) dicarbonyl chloride
• Dichloro-dicarbonyl-bis (triphenylphosphine)
• Dichlorodicarbonylbis(triphenylphosphine)-ruthenium(II)
• Dichlorodicarbonylbis(triphenylphosphine)
• dicarbonyldichlorobis(triphenylphosphine)-rutheni
• dicarbonyldichlorobis(triphenylphosphine)ruthenium
• Dichlorodicarbonylbis-(triphenylphosphino)-ruthenium
• RUTHENIUM(II)-BIS(TRIPHENYLPHOSPHINE)DICHLOROCARBONYL
• Dichlorodicarbonylbis(triphenylphosphine)ruthenium(Ⅱ)
• DICARBONYLDICHLOROBIS(TRIPHENYLPHOSPHINE)RUTHENIUM (II)
• DICARBONYLDICHLOROBIS(TRIPHENYLPHOSPHIN&
• DICHLORODICARBONYLBIS(TRIPHENYLPHOSPHINE)RUTHENIUM (II)
• Ruthenium, dicarbonyldichlorobis(triphenylphosphine)-
• Dichlorodicarbonylbis(triphenylphosphine)ruthenium
• Dicarbonyldichlorobis(triphenylphosphine)ruthenium(II)
• RuCl2(CO)2(PPh3)2
• AC-5528
• MFCD00009594
• AKOS025310741
• 14564-35-3
• carbon monoxide;dichlororuthenium;triphenylphosphane
• A12061

• MDL： MFCD00009594
• Inchi： 1S/2C18H15P.2CO.2ClH.Ru/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;2*1-2;;;/h2*1-15H;;;2*1H;/q;;;;;;+2/p-2
• InChI Key： PXURRFCLQDNZOY-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[O+]#[C-].[O+]#[C-]

Computed Properties

• Exact Mass: 752.01400
• Monoisotopic Mass: 752.014150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 2

Experimental Properties

• Color/Form: No data available
• Melting Point: 230-235°C
• Boiling Point: No data available
• PSA: 27.18000
• LogP: 7.85260

Dicarbonyldichlorobis(triphenylphosphine)ruthenium(II) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22; S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Dicarbonyldichlorobis(triphenylphosphine)ruthenium(II)

Dicarbonyldichlorobis(triphenylphosphine)ruthenium(II): A Comprehensive Overview

Dicarbonyldichlorobis(triphenylphosphine)ruthenium(II), commonly referred to by its CAS number 14564-35-3, is a coordination compound with significant applications in various fields of chemistry and materials science. This compound is a ruthenium complex with a unique structure that includes two carbonyl ligands, two chloride ions, and two triphenylphosphine groups. The combination of these ligands around the ruthenium center imparts distinctive electronic and structural properties, making it a subject of interest in both academic and industrial research.

The synthesis of Dicarbonyldichlorobis(triphenylphosphine)ruthenium(II) typically involves the reaction of ruthenium chloride with triphenylphosphine and carbon monoxide under specific conditions. Recent studies have explored the optimization of these synthesis conditions to enhance yield and purity, which is crucial for its application in catalytic processes. The compound's stability under various conditions has also been a focal point of research, particularly in understanding its behavior in different solvents and temperatures.

One of the most notable applications of this compound is in catalysis, where it serves as a precursor for more complex ruthenium-based catalysts. These catalysts are employed in hydrogenation reactions, olefin metathesis, and other transformations that are critical in organic synthesis. For instance, recent advancements have demonstrated its effectiveness in asymmetric hydrogenation reactions, which are pivotal in the pharmaceutical industry for producing chiral compounds with high enantioselectivity.

In addition to catalysis, Dicarbonyldichlorobis(triphenylphosphine)ruthenium(II) has found applications in materials science, particularly in the development of new coordination polymers and metal-organic frameworks (MOFs). Its ability to form extended networks through coordination bonds makes it a valuable building block for creating porous materials with potential applications in gas storage and separation technologies.

Recent research has also delved into the electronic properties of this compound, leveraging its structure to explore potential uses in electronic devices such as sensors and optoelectronic materials. The interaction between the ruthenium center and the triphenylphosphine ligands plays a crucial role in determining its electronic behavior, making it a promising candidate for applications in nanotechnology.

The study of Dicarbonyldichlorobis(triphenylphosphine)ruthenium(II) has been further enhanced by advances in computational chemistry. Computational models have provided deeper insights into its electronic structure, bonding interactions, and reactivity patterns. These insights have not only improved our understanding of the compound but also guided the design of new ruthenium complexes with tailored properties.

In conclusion, Dicarbonyldichlorobis(triphenylphosphine)ruthenium(II) (CAS No. 14564-35-3) stands as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in catalysis, materials science, and electronics. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an even more significant role in advancing modern chemistry and technology.